Aluminum selenide

Specification

• CAS No.: 1302-82-5
• Molecular Formula: AlSe
• Molecular Weight: 105.95 g/mol
• IUPAC Name: aluminum;selenium
• Standard InChI: InChI=1S/Al.Se
• Standard InChI Key: AINNHYSCPOKHAO-UHFFFAOYSA-N
• SMILES: [Al+3].[Al+3].[Se-2].[Se-2].[Se-2]
• Canonical SMILES: [Al].[Se]

Introduction

Basic Properties and Composition

Aluminum selenide is an inorganic compound with the chemical formula Al₂Se₃. It contains aluminum in its +3 oxidation state, forming ionic bonds with selenide ions. This binary compound represents an important member of the aluminum chalcogenide family, with distinct properties that differentiate it from its sulfur and tellurium analogs.

Physical Identification

The compound is typically identified by the following characteristics:

Parameter	Value
Chemical Formula	Al₂Se₃
Molecular Weight	290.84 g/mol
CAS Number	1302-82-5
Appearance	White when pure; typically colored in samples
Physical Form	Pieces or powder
Odor	Odorless
While pure aluminum selenide should appear white, most commercial and laboratory samples exhibit coloration due to impurities or slight variations in composition. The compound is typically available in research settings as pieces or as a powder for various applications.

Physical and Chemical Properties

Aluminum selenide possesses several distinctive physical and chemical properties that determine its behavior in various environments and applications.

Physical Properties

The compound demonstrates specific physical characteristics that influence its applications:

Property	Value
Density	3.437 g/cm³
Melting Point	947-960°C (1,737°F; 1,220 K)
Solubility in Water	Decomposes
Specific Gravity	3.437
Solubility Product Constant	pKsp: 24.4

Chemical Reactivity

Aluminum selenide exhibits high reactivity, particularly with moisture:

• It hydrolyzes readily when exposed to water, producing hydrogen selenide gas (H₂Se):
  Al₂Se₃ + 6 H₂O → 2 Al(OH)₃ + 3 H₂Se ↑

• The produced hydrogen selenide is highly toxic and flammable, necessitating careful handling of aluminum selenide in laboratory settings.

• The compound is moisture-sensitive and requires storage under inert conditions to prevent decomposition.

• When exposed to air for extended periods, it can oxidize to form aluminum oxide and selenium dioxide.
  The high reactivity of aluminum selenide, particularly its rapid hydrolysis, limits its stability in ambient conditions and necessitates synthesis and storage under inert environments.

Crystal Structure

Aluminum selenide possesses a complex crystal structure that significantly influences its physical and electronic properties.

Structural Arrangement

The compound crystallizes in a three-dimensional structure with specific crystallographic characteristics:

Structural Parameter	Description
Crystal System	Monoclinic
Space Group	Cc
Alternative Structure	Hexagonal, Wurtzite (Zincite) Structure - Space Group P 63mc
The structure features aluminum and selenium atoms arranged in a specific pattern that determines the compound's electronic and optical properties.

Bonding Characteristics

The atomic arrangement within aluminum selenide reveals particular bonding patterns:

• The structure contains two inequivalent Al³⁺ sites.

• In the first Al³⁺ site, aluminum is bonded to four Se²⁻ atoms, forming corner-sharing AlSe₄ tetrahedra with Al–Se bond distances ranging from 2.33–2.47 Å.

• In the second Al³⁺ site, aluminum bonds similarly with four Se²⁻ atoms, forming corner-sharing AlSe₄ tetrahedra with Al–Se bond distances ranging from 2.34–2.48 Å.

• The structure contains three inequivalent Se²⁻ sites with distinct bonding geometries:

  • First Se²⁻ site: Bonded in a water-like geometry to two Al³⁺ atoms

  • Second Se²⁻ site: Bonded in a trigonal non-coplanar geometry to three Al³⁺ atoms

  • Third Se²⁻ site: Also bonded in a trigonal non-coplanar geometry to three Al³⁺ atoms
    This complex arrangement of atoms and bonds contributes to the unique properties of aluminum selenide, including its semiconductor behavior and optical characteristics.

Preparation Methods

Several methods exist for synthesizing aluminum selenide, each with specific advantages and requirements.

Direct Synthesis from Elements

The most common preparation method involves direct combination of the elements:

• Aluminum and selenium are mixed in stoichiometric amounts (2:3 molar ratio).

• The mixture is heated to approximately 1,000°C under controlled conditions.

• The chemical reaction proceeds as follows:
  2 Al + 3 Se → Al₂Se₃
  This high-temperature method produces relatively pure aluminum selenide, though samples typically require protection from moisture due to their high reactivity.

Alternative Synthesis Routes

Recent research has explored alternative methods for preparing specialized forms of aluminum selenide:

• Neutral aluminum selenide compounds stabilized by Lewis base ligands have been synthesized under ambient conditions.

• The synthesis involves oxidation reactions of aluminum compounds with selenium or selenium-containing reagents.

• Electrodeposition techniques have been employed to create aluminum selenide thin films for specific applications.
  These diverse preparation methods allow researchers to create aluminum selenide in various forms optimized for specific applications, from bulk materials to thin films and specialized compounds.

Applications and Uses

Aluminum selenide finds applications in various fields, particularly in research and specialized industrial processes.

Hydrogen Selenide Production

One of the primary uses of aluminum selenide is as a precursor for hydrogen selenide (H₂Se) production:

• When treated with acids or water, aluminum selenide releases hydrogen selenide gas.

• The reaction can be controlled in laboratory settings to produce hydrogen selenide for research purposes.

• Hydrogen selenide is utilized in semiconductor manufacturing and research, making aluminum selenide an important starting material for these applications.

Semiconductor and Electronic Applications

The compound demonstrates properties valuable for semiconductor applications:

• Aluminum selenide exhibits semiconductor behavior with specific electronic properties.

• It shows efficient light absorption, effectively converting light into heat energy, which makes it potentially useful for photovoltaic and optoelectronic applications.

• Thin films of aluminum selenide have been studied for their electrical and optical properties, showing promising results for electronic device applications.

• Research indicates that aluminum selenide exhibits a tunable bandgap, making it versatile for various optoelectronic applications.

Catalytic Applications

Research has identified catalytic properties of aluminum selenide:

• The compound can serve as a catalyst in various reactions, including the conversion of chloride to chlorine gas and carbon dioxide to methane gas.

• These catalytic properties suggest potential applications in chemical processing and environmental remediation.
  The diverse applications of aluminum selenide highlight its importance in both research and specialized industrial processes, with ongoing investigations continuing to expand its potential uses.

Recent Research Developments

Scientific research on aluminum selenide continues to advance, with several notable developments in recent years.

Novel Aluminum Selenide Compounds

Researchers have synthesized new forms of aluminum selenide with enhanced properties:

• Crystalline neutral aluminum selenide compounds stabilized by Lewis base ligands have been developed as isoelectronic counterparts to carbonyl compounds.

• Specifically, compounds such as [N]–Al(iPr₂-bimy)═Se have been synthesized under ambient conditions, where [N] represents 1,8-bis(3,5-di-tert-butylphenyl)-3,6-di-tert-butylcarbazolyl and iPr₂-bimy represents 1,3-diisoproplylbenzimidazole-2-ylidene.

• These compounds demonstrate unique bonding characteristics, featuring an Al–Se σ bond strengthened by electrostatic attraction between Al⁺ and Se⁻ centers and donation of lone pairs from Se into vacant orbitals at Al.

• The resulting Al–Se multiple bond exhibits an ambiphilic nature, contributing to the compound's reactivity.

Thin Film Research

Significant progress has been made in developing aluminum selenide thin films:

• Researchers have successfully deposited aluminum selenide thin films on glass substrates using thermal evaporation methods under high vacuum conditions.

• These films exhibit semiconductor behavior, confirmed through electrical measurements with temperature variation.

• Optical properties have been characterized using UV-VIS spectroscopy, allowing calculation of the band gap at different temperatures ranging from 35°C to 100°C.

• Studies on bi-layer aluminum selenide thin films have provided insights into their morphological, electrical, and optical properties.

Composite Materials

Research has expanded to include aluminum selenide in composite materials:

• Aluminum silver selenide (AlAgSe₂) thin films have been successfully deposited onto FTO glass substrates using electrodeposition techniques.

• These composite films have been characterized for optical, structural, and morphological properties, showing potential for various device applications.

• The synthesis involves using aluminum chloride (AlCl₃), silver trioxonitrate (V) (AgNO₃), and selenium powder as sources of Al, Ag, and Se.
  These research developments highlight the continuing scientific interest in aluminum selenide and its derivatives, suggesting potential for future applications in electronics, catalysis, and materials science.